Cas no 84035-84-7 (Benzene, 1,1'-[thiobis(methylene)]bis[2-bromo-)

Benzene, 1,1'-[thiobis(methylene)]bis[2-bromo- structure
84035-84-7 structure
Product Name:Benzene, 1,1'-[thiobis(methylene)]bis[2-bromo-
CAS No:84035-84-7
MF:C14H12Br2S
MW:372.118081092834
CID:1818464
PubChem ID:12791326
Update Time:2025-04-21

Benzene, 1,1'-[thiobis(methylene)]bis[2-bromo- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1,1'-[thiobis(methylene)]bis[2-bromo-
    • 1-bromo-2-[(2-bromophenyl)methylsulfanylmethyl]benzene
    • SCHEMBL5855074
    • 2-bromobenzyl thioether
    • 84035-84-7
    • 1,1'-[Sulfanediylbis(methylene)]bis(2-bromobenzene)
    • CLOIRDNBALNYDO-UHFFFAOYSA-N
    • DTXSID20509969
    • Inchi: 1S/C14H12Br2S/c15-13-7-3-1-5-11(13)9-17-10-12-6-2-4-8-14(12)16/h1-8H,9-10H2
    • InChI Key: CLOIRDNBALNYDO-UHFFFAOYSA-N
    • SMILES: BrC1C=CC=CC=1CSCC1C=CC=CC=1Br

Computed Properties

  • Exact Mass: 371.90060g/mol
  • Monoisotopic Mass: 369.90265g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 200
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.2
  • Topological Polar Surface Area: 25.3Ų
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